Cas no 105942-64-1 (Butanamide, N-[3,5-bis(trifluoromethyl)phenyl]-N-methyl-3-oxo-)
105942-64-1 structure
Product Name:Butanamide, N-[3,5-bis(trifluoromethyl)phenyl]-N-methyl-3-oxo-
CAS No:105942-64-1
MF:C13H11F6NO2
MW:327.222364664078
CID:1170818
Update Time:2024-07-26
Butanamide, N-[3,5-bis(trifluoromethyl)phenyl]-N-methyl-3-oxo- Chemical and Physical Properties
Names and Identifiers
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- Butanamide, N-[3,5-bis(trifluoromethyl)phenyl]-N-methyl-3-oxo-
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- Inchi: 1S/C13H11F6NO2/c1-7(21)3-11(22)20(2)10-5-8(12(14,15)16)4-9(6-10)13(17,18)19/h4-6H,3H2,1-2H3
- InChI Key: XQXJTCIKJSZGRM-UHFFFAOYSA-N
- SMILES: C(N(C1=CC(C(F)(F)F)=CC(C(F)(F)F)=C1)C)(=O)CC(=O)C
Computed Properties
- Exact Mass: 327.06943
Experimental Properties
- Density: 1.373±0.06 g/cm3(Predicted)
- Boiling Point: 321.5±42.0 °C(Predicted)
- PSA: 37.38
- pka: 8.18±0.50(Predicted)
Butanamide, N-[3,5-bis(trifluoromethyl)phenyl]-N-methyl-3-oxo- Related Literature
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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